Cas no 1261923-66-3 (2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid)
1261923-66-3 structure
Product Name:2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid
CAS No:1261923-66-3
MF:C14H11NO5
MW:273.240844011307
MDL:MFCD18319442
CID:1219327
PubChem ID:53225362
Update Time:2025-04-20
2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid
- 1261923-66-3
- MFCD18319442
- DTXSID80689094
- 3'-(Hydroxymethyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-HYDROXYMETHYLPHENYL)-4-NITROBENZOIC ACID
- 2-(3-Hydroxymethylphenyl)-4-nitrobenzoic acid, 95%
-
- MDL: MFCD18319442
- Inchi: 1S/C14H11NO5/c16-8-9-2-1-3-10(6-9)13-7-11(15(19)20)4-5-12(13)14(17)18/h1-7,16H,8H2,(H,17,18)
- InChI Key: SMDAHQNRNNKQBM-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.06372245g/mol
- Monoisotopic Mass: 273.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 103Ų
2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326468-5 g |
2-(3-Hydroxymethylphenyl)-4-nitrobenzoic acid, 95%; . |
1261923-66-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326468-5g |
2-(3-Hydroxymethylphenyl)-4-nitrobenzoic acid, 95%; . |
1261923-66-3 | 95% | 5g |
€1159.00 | 2024-06-08 |
2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
1261923-66-3 (2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid) Related Products
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